2-(3-chlorophenyl)-4-(3-methylbenzyl)-2H-1,2,4-benzothiadiazin-3(4H)-one 1,1-dioxide

• IUPAC Name: 2-(3-chlorophenyl)-4-[(3-methylphenyl)methyl]-1,1-dioxo-1λ6,2,4-benzothiadiazin-3-one
• InChI: InChI=1S/C21H17ClN2O3S/c1-15-6-4-7-16(12-15)14-23-19-10-2-3-11-20(19)28(26,27)24(21(23)25)18-9-5-8-17(22)13-18/h2-13H,14H2,1H3
• InChI Key: YAZPMJIWYMQAHZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN2C3=CC=CC=C3S(=O)(=O)N(C2=O)C4=CC(=CC=C4)Cl
• Molecular Formula: C21H17ClN2O3S
• Molecular Weight: 412.9 g/mol

Description

2-(3-chlorophenyl)-4-(3-methylbenzyl)-2H-1,2,4-benzothiadiazin-3(4H)-one 1,1-dioxide is a useful research compound. Its molecular formula is C21H17ClN2O3S and its molecular weight is 412.89. The purity is usually 95%.
BenchChem offers high-quality 2-(3-chlorophenyl)-4-(3-methylbenzyl)-2H-1,2,4-benzothiadiazin-3(4H)-one 1,1-dioxide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(3-chlorophenyl)-4-(3-methylbenzyl)-2H-1,2,4-benzothiadiazin-3(4H)-one 1,1-dioxide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Environmental Phenols in Pregnant Women

A study assessed exposure to various environmental phenols, including bisphenol A (BPA), triclosan, and parabens, in pregnant women. These chemicals are ubiquitous due to their widespread uses in consumer and personal care products. The research highlighted racial/ethnic differences and geographic location as determinants of urinary concentrations of most phenols, suggesting differential exposures among pregnant women (Mortensen et al., 2014).

Photoallergic Contact Dermatitis from UV Filters

Another study discussed the photoallergic reactions in an individual exposed to UV filter substances present in sunscreen products, highlighting the need for awareness of potential allergic reactions to chemicals used in sun protection and cosmetic products (Schmidt et al., 1998).

Oxidative Stress and Inflammation from Phenol and Paraben Exposure

Research on pregnant women in Puerto Rico explored the relationship between exposure to phenols and parabens and markers of oxidative stress and inflammation. The study suggests that exposure to certain phenols and parabens during pregnancy may be related to increased oxidative stress and inflammation, which could potentially influence adverse health outcomes (Watkins et al., 2015).

Human Exposure Assessment to Parabens and UV Filters

A study aimed to characterize exposure to parabens, benzophenone-3, and triclosan in the Australian population, finding significant exposure levels through the use of personal care products. This highlights the prevalence of human exposure to these compounds and underscores the need for further investigation into their health implications (Heffernan et al., 2015).